Cas no 7549-58-8 (Phosphonic acid, (cyanomethyl)-, dibutyl ester)

Phosphonic acid, (cyanomethyl)-, dibutyl ester structure
7549-58-8 structure
Product Name:Phosphonic acid, (cyanomethyl)-, dibutyl ester
CAS No:7549-58-8
MF:C10H20NO3P
MW:233.244463920593
CID:539454
PubChem ID:2304643
Update Time:2025-04-19

Phosphonic acid, (cyanomethyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (cyanomethyl)-, dibutyl ester
    • 2-dibutoxyphosphorylacetonitrile
    • 7549-58-8
    • DTXSID90367912
    • SCHEMBL15318997
    • Inchi: 1S/C10H20NO3P/c1-3-5-8-13-15(12,10-7-11)14-9-6-4-2/h3-6,8-10H2,1-2H3
    • InChI Key: ZYNRYCAGYPJKAZ-UHFFFAOYSA-N
    • SMILES: P(CC#N)(=O)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 233.1182
  • Monoisotopic Mass: 233.11808050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.32
  • LogP: 3.33648

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